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Compound of Interest

Glycerol phosphate disodium salt
Compound Name:
hydrate

Cat. No. B1260366

Introduction

Glycerol phosphate disodium salt hydrate is a widely utilized reagent in biomedical
research, particularly in cell biology and tissue engineering. It serves two primary functions: as
an organic phosphate donor to promote the mineralization of the extracellular matrix by
osteoblasts in cell culture, and as a serine-threonine phosphatase inhibitor in kinase assays
and lysis buffers.[1][2][3] Its application is critical in studies involving osteogenic differentiation
of mesenchymal stem cells and in the investigation of signaling pathways regulated by
phosphorylation.[1][3][4] This document provides a detailed protocol for the preparation,
sterilization, and storage of a stock solution for reproducible and effective use in various
research applications.

Quantitative Data Summary

The physicochemical properties of glycerol phosphate disodium salt hydrate can vary
depending on its hydration state. It is imperative for researchers to consult the Certificate of
Analysis provided by the manufacturer for the lot-specific molecular weight to ensure accurate
concentration calculations.
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Property Value Source(s)

Molecular Formula CsH7Naz06P - xH20
Anhydrous: 216.04 g/mol

Molecular Weight Hydrate: ~234.05 g/mol 516171
Pentahydrate: 306.11 g/mol
White to off-white crystalline

Appearance [819]
powder
Readily soluble. Reported

Solubility (in Water) values range from 10 mg/mLin  [9][10][11][12][13]
PBS to 100 mg/mL in water.

) 2-8°C, protect from moisture.

Storage (Solid Form) [91[14]
[91[14]
Aliquoted at -20°C for up to 3

Storage (Stock Solution) months. Avoid repeated [14]
freeze-thaw cycles.

Typical Stock Conc. 1M [2][15]
10 mM - 50 mM (for

Typical Working Conc. osteogenic differentiation and [15][16][17]

as a phosphatase inhibitor).

Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing a sterile stock solution of glycerol

phosphate disodium salt hydrate.
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1. Calculate and Weigh
Glycerol Phosphate

:

2. Dissolve in Solvent
(e.g., Cell Culture Grade Water)

:

3. Adjust to Final Volume
(QS with Solvent)

4. Sterile Filter
(0.22 um Syringe Filter)

5. Aliquot into Sterile Tubes

6. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for stock solution preparation.
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Experimental Protocol: Preparation of a 1 M Stock
Solution

This protocol details the steps to prepare a 1 M stock solution of 3-glycerophosphate disodium
salt pentahydrate. Adjust the mass of the solute based on the specific molecular weight of your
reagent.

1. Materials

» [B-Glycerophosphate disodium salt hydrate (e.g., pentahydrate, MW = 306.11 g/mol )[7]
» Nuclease-free, cell culture grade water

» Sterile conical tubes (15 mL or 50 mL)

o Sterile serological pipettes

e 0.22 um sterile syringe filter

o Sterile syringes

 Sterile microcentrifuge tubes or cryovials for aliquoting

¢ Analytical balance

e Weighing paper or boat

» Vortex mixer (optional)

2. Calculations

To prepare a 1 M stock solution, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example for 10 mL of a 1 M solution using -glycerophosphate disodium salt pentahydrate
(MW = 306.11 g/mol ):
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Mass (g) =1 mol/L x 0.010 L x 306.11 g/mol = 3.061 g
3. Step-by-Step Procedure

o Preparation: In a sterile environment (e.g., a laminar flow hood), prepare all necessary sterile
materials.

e Weighing: Using an analytical balance, carefully weigh the calculated mass (e.g., 3.061 g) of
glycerol phosphate disodium salt hydrate powder and place it into a sterile conical tube.

o Dissolution:

o Add approximately 70-80% of the final desired volume of sterile water to the conical tube
(e.g., 7-8 mL for a 10 mL final volume).

o Cap the tube securely and mix by inverting or vortexing gently until the powder is
completely dissolved. The solution should be clear and colorless.[10]

e Volume Adjustment (QS):

o Once fully dissolved, carefully add sterile water to bring the total volume to the final
desired volume (e.g., 10 mL). This is known as "quantity sufficient" or QS.

o Mix the solution again to ensure homogeneity.
 Sterilization:

o Draw the entire solution into a sterile syringe.

o Attach a 0.22 um sterile syringe filter to the tip of the syringe.

o Dispense the solution through the filter into a new sterile conical tube. This step is crucial
as it removes potential microbial contaminants without using heat, which could degrade
the compound.[2][18]

 Aliquoting and Storage:
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o Dispense the sterile stock solution into smaller, single-use volumes (e.g., 100 pL or 1 mL)
in sterile cryovials or microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration (1 M), and preparation
date.

o Store the aliquots at -20°C. They are stable for up to 3 months.[14] For daily use, an
aliquot can be thawed and kept at 2-8°C, but it is recommended to use it within a day.[12]
[13]

Application in Osteogenic Differentiation Media

Glycerol phosphate is a standard component of osteogenic induction media, typically used at a
final concentration of 10 mM.[16][17]

To prepare 100 mL of osteogenic medium:

Start with 99 mL of your basal medium (e.g., a-MEM or DMEM supplemented with 10% FBS
and other required components like dexamethasone and ascorbic acid).[16]

Thaw one aliquot of your 1 M glycerol phosphate stock solution.

Add 1 mL of the 1 M stock solution to the 99 mL of medium.

o Calculation: ViM1 = V2M2 - (1 M)(V1) = (0.01 M)(200 mL) - Vi =1 mL

Mix the final medium thoroughly before adding it to your cell cultures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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